7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline
7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline
Brand Name:
Vulcanchem
CAS No.:
108940-62-1
VCID:
VC0034056
InChI:
InChI=1S/C13H21N5O3/c1-4-9(7-19)14-5-6-18-8-15-11-10(18)12(20)17(3)13(21)16(11)2/h8-9,14,19H,4-7H2,1-3H3
SMILES:
CCC(CO)NCCN1C=NC2=C1C(=O)N(C(=O)N2C)C
Molecular Formula:
C13H21N5O3
Molecular Weight:
295.34 g/mol
7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline
CAS No.: 108940-62-1
Main Products
VCID: VC0034056
Molecular Formula: C13H21N5O3
Molecular Weight: 295.34 g/mol
| CAS No. | 108940-62-1 |
|---|---|
| Product Name | 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline |
| Molecular Formula | C13H21N5O3 |
| Molecular Weight | 295.34 g/mol |
| IUPAC Name | 7-[2-(1-hydroxybutan-2-ylamino)ethyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C13H21N5O3/c1-4-9(7-19)14-5-6-18-8-15-11-10(18)12(20)17(3)13(21)16(11)2/h8-9,14,19H,4-7H2,1-3H3 |
| Standard InChIKey | JEFACAYAIKTYII-UHFFFAOYSA-N |
| SMILES | CCC(CO)NCCN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CCC(CO)NCCN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Synonyms | 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline hydrochloride, (+-)-isomer 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline hydrochloride, (R)-isomer 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline hydrochloride, (S)-isomer 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline, (+-)-isomer 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline, (R)-isomer 7-(2-(1-hydroxy-2-butylamino)ethyl)theophylline, (S)-isomer HBAET |
| PubChem Compound | 194800 |
| Last Modified | Nov 11 2021 |
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